1-(piperazin-1-ylmethyl)cyclopentan-1-ol
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Overview
Description
1-(piperazin-1-ylmethyl)cyclopentan-1-ol is a chemical compound with the molecular formula C10H20N2O and a molecular weight of 184.28 g/mol. This compound features a cyclopentane ring substituted with a hydroxyl group and a piperazine moiety attached via a methylene bridge. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(piperazin-1-ylmethyl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with piperazine in the presence of a reducing agent. The reaction conditions often include:
Solvent: Common solvents used include ethanol or methanol.
Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.
Catalysts: Acidic or basic catalysts may be used to facilitate the reaction.
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves:
Batch or Continuous Processing: Depending on the required production scale.
Purification: Techniques such as distillation or crystallization are employed to purify the final product.
Chemical Reactions Analysis
Types of Reactions
1-(piperazin-1-ylmethyl)cyclopentan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The piperazine moiety can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate or chromium trioxide.
Reducing Agents: Sodium borohydride or lithium aluminum hydride.
Substitution Reagents: Alkyl halides or acyl chlorides.
Major Products
Oxidation: Cyclopentanone derivatives.
Reduction: Cyclopentanol derivatives.
Substitution: Various substituted piperazine derivatives.
Scientific Research Applications
1-(piperazin-1-ylmethyl)cyclopentan-1-ol is utilized in several scientific research fields:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including its use in drug development.
Industry: Employed in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(piperazin-1-ylmethyl)cyclopentan-1-ol involves its interaction with specific molecular targets. The piperazine moiety can interact with various receptors and enzymes, potentially modulating their activity. The hydroxyl group may also participate in hydrogen bonding, influencing the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Similar Compounds
1-[(4-Methylpiperazin-1-yl)methyl]cyclopentan-1-ol: Similar structure but with a methyl group on the piperazine ring.
Cyclopentanol: Lacks the piperazine moiety.
Piperazine: Lacks the cyclopentanol structure.
Uniqueness
1-(piperazin-1-ylmethyl)cyclopentan-1-ol is unique due to the combination of the cyclopentane ring and the piperazine moiety, which imparts distinct chemical and biological properties. This combination allows for versatile applications in various research fields.
Properties
CAS No. |
1539237-30-3 |
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Molecular Formula |
C10H20N2O |
Molecular Weight |
184.28 g/mol |
IUPAC Name |
1-(piperazin-1-ylmethyl)cyclopentan-1-ol |
InChI |
InChI=1S/C10H20N2O/c13-10(3-1-2-4-10)9-12-7-5-11-6-8-12/h11,13H,1-9H2 |
InChI Key |
VANFVJIRFZTNRY-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)(CN2CCNCC2)O |
Canonical SMILES |
C1CCC(C1)(CN2CCNCC2)O |
Origin of Product |
United States |
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